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Compound of Interest

2-
Compound Name: (Trifluoromethyl)Phenylhydrazine
Hydrochloride
Cat. No.: B1313424
\. v

An In-depth Technical Guide to 2-(Trifluoromethyl)Phenylhydrazine Hydrochloride

Introduction

2-(Trifluoromethyl)phenylhydrazine hydrochloride is a specialized chemical compound of
significant interest to the pharmaceutical, agrochemical, and synthetic chemistry sectors. As a
derivative of phenylhydrazine, its structure is characterized by the presence of a trifluoromethyl
(-CF3) group at the ortho-position of the phenyl ring. This functional group imparts unique
properties to the molecule, such as increased lipophilicity, metabolic stability, and binding
affinity, making it a valuable building block in the design of complex and biologically active
molecules.[1][2] Its hydrochloride salt form enhances stability and improves handling and
solubility in aqueous environments.[1]

This technical guide provides a comprehensive overview of 2-
(Trifluoromethyl)phenylhydrazine hydrochloride, covering its chemical properties,
synthesis, applications, and safety protocols, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

The fundamental identification and physicochemical properties of 2-
(Trifluoromethyl)phenylhydrazine hydrochloride are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1313424?utm_src=pdf-interest
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.chemimpex.com/products/31246
https://www.biocat.com/products/2-trifluoromethylphenylhydrazine-hydrochloride-fr12271l-200mg-tm
https://www.chemimpex.com/products/31246
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.benchchem.com/product/b1313424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Chemical Identifiers

Identifier Value

CAS Number 3107-34-4[1][3]
[2-

IUPAC Name (trifluoromethyl)phenyllhydrazine;hydrochloride[
4]

Synonyms 2-Hydrazinobenzotrifluoride Hydrochloride[4]

Molecular Formula

C7H7F3N2-HCI[1]

Molecular Weight

212.6 g/mol [1][4]

SMILES

NNC1=CC=CC=C1C(F)(F)F.[HICI[5]

| InChl Key | ZUSWDTWYONAOPH-UHFFFAOYSA-N[4] |

Table 2: Physicochemical Properties

Property Value

White to light yellow crystalline powder[1]
Appearance

[6]
Melting Point 220-238 °C (with decomposition)[1][3][7][8]
Purity Typically 298% (HPLC)[1]

| Storage Conditions | Store at 2-8°C under an inert atmosphere; noted as hygroscopic, light-

sensitive, and air-sensitive[1][3][9] |

Synthesis and Manufacturing

The primary route for synthesizing phenylhydrazine derivatives, including the title compound,

involves the diazotization of a corresponding aniline followed by reduction.

Experimental Protocol: General Synthesis
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The following protocol is a generalized procedure based on established methods for preparing
substituted phenylhydrazine hydrochlorides.[10][11][12]

Materials:

2-(Trifluoromethyl)aniline

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Sodium Sulfite (Na2S03)
e |ce
Procedure:

o Diazotization: 2-(Trifluoromethyl)aniline is slowly added to a stirred solution of concentrated
hydrochloric acid and water, cooled to a temperature between -5 and 15°C using an ice-salt
bath. A solution of sodium nitrite in water is then added dropwise, maintaining the low
temperature to form the 2-(trifluoromethyl)benzene diazonium chloride intermediate.[12]

e Reduction: In a separate vessel, a solution of sodium sulfite in water is prepared and cooled.
The previously prepared diazonium salt solution is added in portions to the sodium sulfite
solution, keeping the temperature controlled (e.g., 0-25°C). The mixture is stirred at room
temperature for 1-3 hours.[12]

e Acid Hydrolysis and Precipitation: Concentrated hydrochloric acid is added to the reaction
mixture, which is then heated to reflux for 2-4 hours.[12] This step facilitates the hydrolysis of
the intermediate sulfonate.

« |solation and Purification: The solution is cooled to between 0 and 20°C, causing the 2-
(Trifluoromethyl)phenylhydrazine hydrochloride to precipitate as a solid. The product is
then collected by filtration, washed, and dried.[10][12] Purity can be assessed via HPLC.[1]
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Workflow for the Synthesis of 2-(Trifluoromethyl)Phenylhydrazine HCI

Start: 2-(Trifluoromethyl)aniline

Step 1: Diazotization

NaNO2, HCI
-5to 15 °C

Diazonium Salt Solution

Intermediate: T

Step 2: Reduction
Add to Sodium Sulfite (Na2S0O3)
Solution

Step 3: Hydrolysis & Precipitation
Add conc. HCI, Reflux
Cool to 0-20 °C

‘ Product Precipitates \

Step 4: Isolation

Filtration & Drying

Final Product:
2-(Trifluoromethyl)Phenylhydrazine HCI
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Key Applications of 2-(Trifluoromethyl)Phenylhydrazine HCI

(Anti-Cancer Drugs)

Antipyretics,
Analgesics

Pharmaceutical
Intermediates

Herbicides

Agrochemical
Intermediates

2-(Trifluoromethyl)-
Phenylhydrazine HCI
(Building Block)

Fungicides

Analytical

Reagents \

Carbonyl Detection)

Organic Synthesis
Research

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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